2-chloro-4-(furan-3-yl)pyrimidine
Overview
Description
2-Chloro-4-(furan-3-yl)pyrimidine is a chemical compound with the molecular formula C8H5ClN2O. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of pyrimidine derivatives, including 2-chloro-4-(furan-3-yl)pyrimidine, has been a subject of research. One method involves the use of organolithium reagents . Another method involves Pd-catalyzed Hiyama cross-couplings of 2-chloro pyrimidines . This procedure showed good functional group tolerance, and the electronic and steric effects of 2-chloro pyrimidines seem to be negligible for the transformation .Molecular Structure Analysis
The molecular structure of 2-chloro-4-(furan-3-yl)pyrimidine is characterized by a pyrimidine ring, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring . The compound also contains a furan ring attached to the pyrimidine ring .Chemical Reactions Analysis
In terms of chemical reactions, 2-chloro-4-(furan-3-yl)pyrimidine has been involved in Pd-catalyzed Hiyama cross-couplings . Various 2-chloro pyrimidines with electron-donating or electron-withdrawing groups as novel electrophile partners coupled well with trimethoxy (phenyl)silane and vinyltrimethoxysilane in the presence of CuCl and TBAF, providing desired products in good to excellent yields .Physical And Chemical Properties Analysis
2-Chloro-4-(furan-3-yl)pyrimidine is a solid substance . It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Mechanism of Action
While the specific mechanism of action for 2-chloro-4-(furan-3-yl)pyrimidine is not explicitly mentioned in the search results, pyrimidine derivatives are known to exert their pharmacological effects through different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Safety and Hazards
The safety information available indicates that 2-chloro-4-(furan-3-yl)pyrimidine is classified as dangerous. The hazard statements include H301 (Toxic if swallowed) and H319 (Causes serious eye irritation) . Precautionary measures include avoiding handling until all safety precautions have been read and understood, wearing protective gear, and seeking medical advice if exposed or concerned .
Future Directions
While specific future directions for 2-chloro-4-(furan-3-yl)pyrimidine are not explicitly mentioned in the search results, there is a general interest in the synthesis of pyrimidine derivatives due to their diverse biological potential . Detailed structure-activity relationship (SAR) analysis provides clues for the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(furan-3-yl)pyrimidine involves the reaction of 2-chloro-4,6-dimethoxypyrimidine with furan-3-carbaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-4,6-dimethoxypyrimidine", "furan-3-carbaldehyde", "base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4,6-dimethoxypyrimidine and furan-3-carbaldehyde in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 2-chloro-4-(furan-3-yl)pyrimidine." ] } | |
CAS RN |
124959-29-1 |
Product Name |
2-chloro-4-(furan-3-yl)pyrimidine |
Molecular Formula |
C8H5ClN2O |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
